Cas no 476004-82-7 (3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-1-triisopropylsilanyl-1h-indole)

3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-1-triisopropylsilanyl-1H-indole is a boronic ester-protected indole derivative, widely utilized in Suzuki-Miyaura cross-coupling reactions due to its stability and reactivity. The triisopropylsilyl (TIPS) group enhances steric protection, preventing unwanted side reactions and improving selectivity during functionalization. The tetramethyl dioxaborolane moiety offers excellent shelf stability and compatibility with various reaction conditions. This compound is particularly valuable in pharmaceutical and materials science research, enabling efficient synthesis of complex heterocyclic frameworks. Its robust structure ensures reliable performance in demanding synthetic applications, making it a preferred intermediate for constructing indole-based scaffolds.
3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-1-triisopropylsilanyl-1h-indole structure
476004-82-7 structure
Product Name:3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-1-triisopropylsilanyl-1h-indole
CAS No:476004-82-7
MF:C23H38BNO2Si
MW:399.449827671051
MDL:MFCD16659107
CID:2182428
PubChem ID:11395451
Update Time:2025-06-07

3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-1-triisopropylsilanyl-1h-indole Chemical and Physical Properties

Names and Identifiers

    • 3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-1-triisopropylsilanyl-1h-indole
    • N-TIPS indole-3-boronic acid pinacol ester
    • 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(triisopropylsilyl)-1H-indole
    • 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(triisopropylsilyl)indole
    • 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-[triisopropylsilyl]indole
    • 1-Triisopropylsilanyl-1H-indole-3-boronic acid pinacol ester
    • MS-22708
    • SCHEMBL29559
    • AKOS024261838
    • DB-261685
    • 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-[tris(propan-2-yl)silyl]-1H-indole
    • 476004-82-7
    • SB37291
    • CS-0452828
    • tri(propan-2-yl)-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indol-1-yl]silane
    • C23H38BNO2Si
    • BUA00482
    • MDL： MFCD16659107
    • Inchi： 1S/C23H38BNO2Si/c1-16(2)28(17(3)4,18(5)6)25-15-20(19-13-11-12-14-21(19)25)24-26-22(7,8)23(9,10)27-24/h11-18H,1-10H3
    • InChI Key： MXFFSQNKCJHCKO-UHFFFAOYSA-N
    • SMILES： [Si](C(C)C)(C(C)C)(C(C)C)N1C=C(B2OC(C)(C)C(C)(C)O2)C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 399.27600
  • Monoisotopic Mass: 399.2764862g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 525
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.4Ų

Experimental Properties

  • PSA: 23.39000
  • LogP: 5.96410

3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-1-triisopropylsilanyl-1h-indole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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 476004-82-7 98%
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3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(triisopropylsilyl)-1H-indole
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3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-1-triisopropylsilanyl-1h-indole Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:476004-82-7)3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-1-triisopropylsilanyl-1h-indole
Order Number:A1037824
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:02
Price ($):1666.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:476004-82-7)3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-1-triisopropylsilanyl-1h-indole
A1037824
Purity:99%
Quantity:1g
Price ($):1666.0
Email